Cas no 61169-95-7 (Benzoic acid, 4-methoxy-2-(9-phenanthrenyl)-, methyl ester)

• Product Name: Benzoic acid, 4-methoxy-2-(9-phenanthrenyl)-, methyl ester
• CAS No: 61169-95-7
• MF: C₂₃H₁₈O₃
• MW: 342.387226581573
• CID: 489898
• PubChem ID: 71398714
• Update Time: 2025-04-19

Benzoic acid, 4-methoxy-2-(9-phenanthrenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-2-(9-phenanthrenyl)-, methyl ester
• methyl 4-methoxy-2-phenanthren-9-ylbenzoate
• 61169-95-7
• DTXSID40820123
• METHYL 4-METHOXY-2-(PHENANTHREN-9-YL)BENZOATE

• Inchi： 1S/C23H18O3/c1-25-16-11-12-20(23(24)26-2)22(14-16)21-13-15-7-3-4-8-17(15)18-9-5-6-10-19(18)21/h3-14H,1-2H3
• InChI Key： HMCQXJFPPBNZPC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=C(C=1)C1=CC2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 342.12564
• Monoisotopic Mass: 342.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53